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CAS No.: 2462-94-4

Cat. No.: B1238671

Get Quote

Abstract
Gondoic acid (cis-11-eicosenoic acid), a monounsaturated omega-9 fatty acid, is a naturally

occurring component of various plant lipids. While not as ubiquitous as oleic or linoleic acid, its

presence in specific plant oils presents unique opportunities for nutritional, pharmaceutical, and

industrial applications. This technical guide provides an in-depth exploration of the natural

occurrence of gondoic acid in the plant kingdom, its biosynthesis, and established

methodologies for its extraction and analysis. It is intended to serve as a comprehensive

resource for researchers, scientists, and drug development professionals interested in the

potential of this very-long-chain fatty acid.

Introduction: The Significance of Gondoic Acid
Gondoic acid (20:1n-9) is a monounsaturated fatty acid characterized by a 20-carbon chain

with a single double bond at the eleventh carbon from the methyl end.[1] It is classified as an

omega-9 fatty acid, a group known for its role in maintaining healthy cell membranes and

various metabolic functions.[2] While the human body can synthesize some omega-9 fatty

acids, dietary intake remains an important source.
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Recent research has highlighted the potential biological activities of gondoic acid, including

anti-inflammatory properties. Studies have shown that gondoic acid can alleviate inflammation

in Kupffer cells, the resident macrophages of the liver, by inhibiting the production of reactive

oxygen species (ROS) and modulating specific signaling pathways.[3][4] Furthermore, gondoic

acid has demonstrated antioxidant activities.[5] These properties underscore its potential for

development as a functional food ingredient or a therapeutic agent. Industrially, gondoic acid

and its derivatives are utilized in the production of lubricants, surfactants, and as emollients in

cosmetic formulations.[6]

Natural Occurrence of Gondoic Acid in Plant Lipids
Gondoic acid is found in the seed oils of a variety of plant species, often as a minor component

alongside more common fatty acids. However, certain plant families are notable for

accumulating higher concentrations of this very-long-chain fatty acid.

Key Plant Sources
Prominent plant sources of gondoic acid include members of the Brassicaceae (mustard)

family, such as rapeseed (canola) oil and crambe oil.[2][7] Jojoba oil, derived from the seeds of

Simmondsia chinensis, is another significant source of gondoic acid.[1][8] Other plant oils

reported to contain gondoic acid include those from the seeds of meadowfoam (Limnanthes

alba) and various nuts.[1][7] Camelina sativa seed oil is also a recognized source of gondoic

acid.[9]

Quantitative Distribution
The concentration of gondoic acid in plant oils can vary significantly depending on the plant

species, cultivar, and growing conditions. The following table summarizes the approximate

gondoic acid content in several key plant oils.
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Plant Source Scientific Name
Gondoic Acid
Content (% of Total
Fatty Acids)

References

Jojoba Oil Simmondsia chinensis ~10-15% [1][8]

Rapeseed (Canola)

Oil
Brassica napus ~8-12% [2][6]

Crambe Oil Crambe abyssinica ~2-4% [2][7]

Meadowfoam Seed

Oil
Limnanthes alba ~2-4% [7]

Camelina Seed Oil Camelina sativa ~13% [9]

Biosynthesis of Gondoic Acid in Plants
The biosynthesis of gondoic acid in plants is an extension of the primary fatty acid synthesis

pathway that occurs in the plastids.[10][11] It involves the elongation of oleic acid (18:1n-9), a

common C18 fatty acid.

The Elongation Pathway
De novo fatty acid synthesis in plastids produces primarily palmitic acid (16:0) and stearic acid

(18:0). Stearoyl-ACP is then desaturated to form oleoyl-ACP by the soluble enzyme stearoyl-

ACP desaturase.[11] Oleic acid is subsequently exported to the endoplasmic reticulum (ER)

where elongation to very-long-chain fatty acids, including gondoic acid, takes place.[10] This

elongation process is catalyzed by a multi-enzyme complex known as the fatty acid elongase

(FAE). The FAE complex sequentially adds two-carbon units from malonyl-CoA to the growing

acyl chain.[10] The synthesis of gondoic acid from oleic acid involves one such elongation

cycle.

The key enzymatic steps in the biosynthesis of gondoic acid from oleic acid are depicted in the

following workflow diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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